Cas no 13037-79-1 (Phenol,2-(1,1-dimethylethyl)-3-methyl-)

Phenol,2-(1,1-dimethylethyl)-3-methyl- structure
13037-79-1 structure
Phenol,2-(1,1-dimethylethyl)-3-methyl-
13037-79-1
C11H16O
164.24414
192321
83071

Phenol,2-(1,1-dimethylethyl)-3-methyl- Properties

Names and Identifiers

    • Phenol,2-(1,1-dimethylethyl)-3-methyl-
    • 2-tert-butyl-3-methylphenol
    • m-Cresol,2-tert-butyl- (7CI,8CI)
    • o-tert-Butyl-m-cresol
    • Phenol, 2-(1,1-dimethylethyl)-3-methyl-
    • 2-(1,1-DIMETHYLETHYL)-3-METHYLPHENOL
    • SDJUKATYFRSDAS-UHFFFAOYSA-N
    • 2-tert-Butyl-m-cresol
    • MB23479
    • 2-tert-Butyl-3-methylphenol #
    • SCHEMBL112587
    • DTXSID7065336
    • S2NJ28RZ44
    • m-Cresol, 2-tert-butyl-
    • mono-t-butyl-m-cresol
    • NS00044728
    • UNII-S2NJ28RZ44
    • 13037-79-1
    • +Expand
    • SDJUKATYFRSDAS-UHFFFAOYSA-N
    • InChI=1S/C11H16O/c1-8-6-5-7-9(12)10(8)11(2,3)4/h5-7,12H,1-4H3
    • CC(C1C(C)=CC=CC=1O)(C)C

Computed Properties

  • 164.12018
  • 1
  • 1
  • 1
  • 164.120115130g/mol
  • 12
  • 146
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.6
  • 20.2Ų

Experimental Properties

  • 20.23

Phenol,2-(1,1-dimethylethyl)-3-methyl- Synthesis

Synthetic Circuit 1

9005-53-2 9005-53-2
13037-79-1 13037-79-1
2102473-49-2 2102473-49-2
92617-73-7 92617-73-7
60772-80-7 60772-80-7
35946-91-9 35946-91-9
15181-13-2 15181-13-2
13632-94-5 13632-94-5
4917-90-2 4917-90-2
4706-90-5 4706-90-5
3698-49-5 3698-49-5
3238-38-8 3238-38-8
2416-94-6 2416-94-6
2219-78-5 2219-78-5
1879-09-0 1879-09-0
1758-88-9 1758-88-9
1687-64-5 1687-64-5
1687-61-2 1687-61-2
934-74-7 934-74-7
876-20-0 876-20-0
700-12-9 700-12-9
622-96-8 622-96-8
576-26-1 576-26-1
527-84-4 527-84-4
527-60-6 527-60-6
527-35-5 527-35-5
526-73-8 526-73-8
137-32-6 137-32-6
109-86-4 109-86-4
108-95-2 108-95-2
108-88-3 108-88-3
108-38-3 108-38-3
106-42-3 106-42-3
100-41-4 100-41-4
95-93-2 95-93-2
95-65-8 95-65-8
95-63-6 95-63-6
89-83-8 89-83-8
88-60-8 88-60-8
87-85-4 87-85-4
78-83-1 78-83-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Chromium chloride (CrCl3) Solvents: Methanol ;  4 h, 2 MPa, 280 °C
Reference
Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin
Shu, Riyang; Zhang, Qi; Ma, Longlong; Xu, Ying; Chen, Pengru; et al, Bioresource Technology, 2016, 221, 568-575

Synthetic Circuit 2

8068-05-1 8068-05-1
67-56-1 67-56-1
13037-79-1 13037-79-1
92617-73-7 92617-73-7
77879-82-4 77879-82-4
65565-33-5 65565-33-5
33963-27-8 33963-27-8
13199-54-7 13199-54-7
7743-14-8 7743-14-8
3238-38-8 3238-38-8
2416-94-6 2416-94-6
2219-78-5 2219-78-5
831-00-5 831-00-5
615-90-7 615-90-7
527-35-5 527-35-5
527-18-4 527-18-4
520-43-4 520-43-4
98-29-3 98-29-3
89-83-8 89-83-8
88-32-4 88-32-4
Reaction Conditions
1.1 Catalysts: Sodium hydroxide Solvents: Methanol ;  7 h, 220 °C
Reference
Thermochemical lignin depolymerization and conversion to aromatics in subcritical methanol: effects of catalytic conditions
Singh, Sunit Kumar; et al, New Journal of Chemistry, 2016, 40(4), 3677-3685

Phenol,2-(1,1-dimethylethyl)-3-methyl- Raw materials

Phenol,2-(1,1-dimethylethyl)-3-methyl- Preparation Products

Phenol,2-(1,1-dimethylethyl)-3-methyl- Related Literature

13037-79-1 (Phenol,2-(1,1-dimethylethyl)-3-methyl-) Related Products

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